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An Objective Comparison Guide to Strontium Iodide (SrI₂) and Cerium Bromide (CeBr₃)

Scintillation Detectors

For researchers, scientists, and professionals in drug development, the selection of an

appropriate radiation detector is critical for accurate and reliable experimental results.

Strontium Iodide doped with Europium (SrI₂:Eu) and Cerium Bromide (CeBr₃) have emerged as

leading alternatives to traditional scintillators like Sodium Iodide (NaI:Tl), offering superior

performance in key areas. This guide provides a detailed comparison of their performance

characteristics, supported by experimental data and standardized protocols for cross-

calibration.

Performance Characteristics: A Quantitative
Comparison
Both SrI₂:Eu and CeBr₃ are high-performance scintillators, but they exhibit distinct properties

that make them suitable for different applications. SrI₂:Eu is notable for its exceptional light

yield and energy resolution.[1][2] In contrast, CeBr₃ offers a very fast response time and the

advantage of having no significant internal radioactivity, a known drawback of other high-

resolution scintillators like LaBr₃:Ce.[3][4]

The selection between these two detectors often depends on the specific requirements of the

application, such as the need for high count rate capabilities, the energy range of interest, or

the necessity for the lowest possible background radiation.
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Property Strontium Iodide (SrI₂:Eu) Cerium Bromide (CeBr₃)

Energy Resolution (FWHM @

662 keV)
~2.9% - 3.5%[2][5] ~4%[5][6]

Light Yield (photons/MeV) ~80,000 - 120,000[2][7] ~60,000

Primary Decay Time ~1.1 µs[7] ~20 ns[5][6]

**Density (g/cm³) ** 4.6[1] 5.18

Effective Atomic Number (Zeff) ~49 45.9[4][8]

Intrinsic Radioactivity None[1] None[3][6]

Hygroscopic Yes[9] Yes[5]

Experimental Workflow for Cross-Calibration
The following diagram outlines the typical workflow for the cross-calibration of SrI₂ and CeBr₃

detectors to ensure a fair and accurate comparison of their performance.
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Caption: Experimental workflow for detector cross-calibration.

Detailed Experimental Protocols
Accurate cross-calibration requires meticulous adherence to standardized procedures. The

following protocols outline the key steps for comparing SrI₂ and CeBr₃ detectors.

System Setup and Configuration
Detector Coupling: Individually couple each scintillator crystal (SrI₂:Eu and CeBr₃) to a

photomultiplier tube (PMT). Ensure optimal optical contact using silicone grease. Given their

hygroscopic nature, both crystals must be properly encapsulated.[3][5]

Electronics Chain: Connect the PMT output to a preamplifier, followed by a spectroscopy

amplifier, and finally to a Multi-Channel Analyzer (MCA).[10][11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b13733583?utm_src=pdf-body-img
https://www.researchgate.net/publication/283485729_Preliminary_investigation_of_scintillator_materials_properties_SrI2Eu_CeBr3_and_GYGAGCe_for_gamma_rays_up_to_9_MeV
https://scionix.nl/scintillation-crystals/
https://www.iosrjournals.org/iosr-jpte/papers/Vol9-Issue6/B09060512.pdf
https://122.physics.ucdavis.edu/sites/default/files/files/Gamma%20Spec/Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Voltage Supply: Apply the recommended bias voltage to the PMT. This should be

optimized for each detector to avoid signal saturation.[4]

Amplifier Settings: Configure the amplifier with an appropriate shaping time constant. Due to

its long decay time, SrI₂:Eu requires a longer shaping time (>10 µs) compared to the much

faster CeBr₃ (~20 ns).[5]

Energy Calibration
Source Selection: Use standard gamma-ray sources with well-defined and distinct

photopeaks covering the energy range of interest. Common calibration sources include ¹³⁷Cs

(662 keV), ⁶⁰Co (1173 keV and 1332 keV), and ¹⁵²Eu.[12][13]

Spectrum Acquisition: Place a calibration source at a fixed and reproducible distance from

the detector. Acquire a pulse-height spectrum for a duration sufficient to obtain at least

10,000 counts in the primary photopeaks to ensure good statistics.[14]

Calibration Curve: Identify the channel number corresponding to the centroid of each full-

energy photopeak. Plot the known gamma-ray energy against the corresponding channel

number and perform a linear regression to establish the energy calibration for the system.

[11]

Energy Resolution Measurement
FWHM Determination: For each full-energy peak in the calibrated spectrum, determine the

Full Width at Half Maximum (FWHM). This value represents the width of the peak at half of

its maximum height.

Calculation: Calculate the energy resolution as a percentage using the following formula:

Energy Resolution (%) = (FWHM / Peak Centroid Energy) x 100

Comparison: The energy resolution is a key performance indicator, with lower percentages

indicating better performance.[15] Typically, the resolution at the 662 keV peak of ¹³⁷Cs is

used as a standard benchmark for comparison.[5][12] The non-proportionality of the light

output is a major factor that limits the overall energy resolution of these detectors.[16]
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Detection Efficiency Calibration
Source Activity: Use a calibrated gamma source with a known activity (disintegrations per

second) and well-documented gamma-ray emission probabilities (yields).[14]

Data Acquisition: Acquire a spectrum for a known amount of time, recording the total counts

in the full-energy peak for each gamma ray of interest.[14]

Efficiency Calculation: The absolute full-energy peak efficiency (ε) at a specific energy is

calculated by dividing the net peak count rate (counts per second) by the gamma-ray

emission rate of the source.[17] This calculation must also account for the geometric

efficiency of the experimental setup.[17] Comparing the efficiency curves of SrI₂ and CeBr₃

reveals their relative stopping power at different energy levels. Due to its higher density and

effective atomic number, CeBr₃ is expected to have a slight advantage in detection efficiency

at higher energies.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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